3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide
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Description
3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide is a useful research compound. Its molecular formula is C7H9Br2N3O2 and its molecular weight is 326.976. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research indicates that derivatives of 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid hydrobromide are utilized in the synthesis of various heterocyclic compounds. These synthesized compounds have potential applications in medicinal chemistry and pharmaceutical research. For instance, the synthesis of thiazolopyrimidines and related heterocyclic compounds has been studied, showcasing the compound's utility in creating diverse molecular structures (Sherif et al., 1993).
Creation of Novel Heterocyclic Systems
The compound is instrumental in forming novel heterocyclic systems, particularly in the context of condensed isoquinolines. These systems are significant due to their potential pharmacological activities and applications in drug discovery (Kisel et al., 2002).
Biological Activity Studies
Various derivatives of the compound have been prepared and examined for their biological activities. This includes research on pyrazolo[3,4-d]pyrimidine ribonucleosides, which have shown potential in antiviral and antitumor activities, thus indicating the compound's relevance in developing therapeutic agents (Petrie et al., 1985).
Antimicrobial Activity
Studies have also explored the antimicrobial activities of derivatives synthesized from 3-Bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid hydrobromide. These investigations contribute to the search for new and effective antimicrobial agents (Abunada et al., 2008).
Intermediate in Insecticide Development
The compound serves as an important intermediate in the development of new insecticides, highlighting its role in agricultural and pest control applications (Wen-bo, 2011).
Development of Anticancer Agents
Research efforts have been made to synthesize novel pyrazolopyrimidines derivatives as potential anticancer agents, underscoring the compound's significance in cancer research and therapy (Rahmouni et al., 2016).
Properties
IUPAC Name |
3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3O2.BrH/c8-4-5(7(12)13)10-11-3-1-2-9-6(4)11;/h9H,1-3H2,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLLINUDKWQJPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C(C(=NN2C1)C(=O)O)Br.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Br2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.97 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.